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Introduction
D-serine is a crucial co-agonist of N-methyl-D-aspartate (NMDA) receptors, playing a vital role

in synaptic transmission and plasticity.[1][2] The regulation of extracellular D-serine levels is

critical for normal brain function, and its dysregulation has been implicated in various

neurological and psychiatric disorders, including schizophrenia.[3][4][5] The alanine-serine-

cysteine transporter-1 (Asc-1), also known as SLC7A10, is a key transporter responsible for the

uptake and release of D-serine in the brain.[3][4] BMS-466442 is a potent and selective

inhibitor of the Asc-1 transporter, making it a valuable pharmacological tool for studying the role

of Asc-1 in D-serine homeostasis and its potential as a therapeutic target.[3][6][7][8]

These application notes provide detailed protocols for performing a D-serine uptake assay

using BMS-466442 to characterize its inhibitory activity on the Asc-1 transporter.
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Cell Type/Preparation IC50 Value (nM) Reference

HEK293 cells expressing Asc-

1
11 [6]

Human asc-1 expressing cells 36.8 ± 11.6 [6]

Rat primary cortical cultures 19.7 ± 6.7 [6]

Rat brain synaptosomes

([3H]D-serine uptake)
400 [6]

Note: IC50 values can vary depending on the experimental conditions, including cell type,

substrate concentration, and assay format.

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the mechanism of D-serine transport via Asc-1 and its inhibition

by BMS-466442, along with the general workflow for the D-serine uptake assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-Serine Is a Substrate for Neutral Amino Acid Transporters ASCT1/SLC1A4 and
ASCT2/SLC1A5, and Is Transported by Both Subtypes in Rat Hippocampal Astrocyte
Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Frontiers | Cell-type specific mechanisms of D-serine uptake and release in the brain
[frontiersin.org]

3. BMS-466442 - Wikipedia [en.wikipedia.org]

4. Expression of D-serine and glycine transporters in the prefrontal cortex and cerebellum in
schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]

5. sigmaaldrich.com [sigmaaldrich.com]

6. medchemexpress.com [medchemexpress.com]

7. Inhibition of the Alanine-Serine-Cysteine-1 Transporter by BMS-466442 - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for D-serine Uptake
Assay Using BMS-466442]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401933#d-serine-uptake-assay-using-bms-
466442]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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